(2'-(1-(4-Methoxyphenyl)vinyl)-5'-methyl-[1,1'-biphenyl]-2-yl)diphenylphosphane

• Molecular Formula: C34H29OP
• Molecular Weight: 484.6 g/mol
• IUPAC Name: [2-[2-[1-(4-methoxyphenyl)ethenyl]-5-methylphenyl]phenyl]-diphenylphosphane
• InChI: InChI=1S/C34H29OP/c1-25-18-23-31(26(2)27-19-21-28(35-3)22-20-27)33(24-25)32-16-10-11-17-34(32)36(29-12-6-4-7-13-29)30-14-8-5-9-15-30/h4-24H,2H2,1,3H3
• InChI Key: FCNRVWZZQUNXNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=C)C2=CC=C(C=C2)OC)C3=CC=CC=C3P(C4=CC=CC=C4)C5=CC=CC=C5

Description

(2’-(1-(4-Methoxyphenyl)vinyl)-5’-methyl-[1,1’-biphenyl]-2-yl)diphenylphosphane is a complex organic compound that features a phosphane group attached to a biphenyl structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2’-(1-(4-Methoxyphenyl)vinyl)-5’-methyl-[1,1’-biphenyl]-2-yl)diphenylphosphane typically involves the reaction of 4-methoxyphenylvinyl with biphenyl derivatives under specific conditions. One common method includes the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the formation of the biphenyl structure . The reaction conditions often require a base, such as potassium carbonate, and a solvent like toluene or dimethylformamide (DMF).

Industrial Production Methods

Industrial production of this compound may involve large-scale palladium-catalyzed reactions with optimized conditions to ensure high yield and purity. The use of continuous flow reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(2’-(1-(4-Methoxyphenyl)vinyl)-5’-methyl-[1,1’-biphenyl]-2-yl)diphenylphosphane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or m-chloroperbenzoic